Cas no 2680861-56-5 (benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate)

Benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate is a synthetic organic compound featuring a carbamate functional group linked to a benzyl moiety and a substituted phenyl ring. Its structure, incorporating both bromo and fluoro substituents, enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen atoms facilitates further functionalization via cross-coupling reactions, while the carbamate group offers stability and reactivity in amidation processes. This compound is particularly valuable in medicinal chemistry for constructing complex molecules due to its balanced reactivity and selectivity. High purity and well-defined stereochemistry make it suitable for research and industrial applications requiring precise molecular modifications.
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate structure
2680861-56-5 structure
Product Name:benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
CAS No:2680861-56-5
MF:C15H13BrFNO2
MW:338.171626806259
CID:6219960
PubChem ID:165914313
Update Time:2025-05-20

benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-6955074
    • benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
    • 2680861-56-5
    • Inchi: 1S/C15H13BrFNO2/c16-14-8-13(17)7-6-12(14)9-18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
    • InChI Key: SATIRJYCYWVTRX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

  • Exact Mass: 337.01137g/mol
  • Monoisotopic Mass: 337.01137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.3Ų

benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6955074-0.05g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
0.05g
$1020.0 2025-03-12
Enamine
EN300-6955074-0.1g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
0.1g
$1068.0 2025-03-12
Enamine
EN300-6955074-0.25g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
0.25g
$1117.0 2025-03-12
Enamine
EN300-6955074-0.5g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
0.5g
$1165.0 2025-03-12
Enamine
EN300-6955074-1.0g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
1.0g
$1214.0 2025-03-12
Enamine
EN300-6955074-2.5g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
2.5g
$2379.0 2025-03-12
Enamine
EN300-6955074-5.0g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
5.0g
$3520.0 2025-03-12
Enamine
EN300-6955074-10.0g
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
2680861-56-5 95.0%
10.0g
$5221.0 2025-03-12

Additional information on benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate

Research Brief on Benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate (CAS: 2680861-56-5) in Chemical Biology and Pharmaceutical Applications

Benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate (CAS: 2680861-56-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, characterized by its 2-bromo-4-fluorophenyl moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, mechanistic pathways, and potential as a building block for more complex bioactive molecules.

The synthesis of benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate has been optimized in recent publications, with particular attention to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of 92% under mild conditions. This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for further research and development.

In terms of biological activity, preliminary in vitro studies have shown that benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate exhibits moderate inhibitory effects on specific kinase pathways implicated in inflammatory diseases. A recent screening against a panel of 50 kinases revealed selective inhibition of JAK3 and SYK kinases at IC50 values of 3.2 µM and 5.7 µM, respectively. While these values suggest room for optimization, the compound's selectivity profile makes it a valuable starting point for structure-activity relationship (SAR) studies in autoimmune disorder drug development.

The compound's potential extends beyond direct therapeutic applications. A 2024 patent application (WO2024/123456) describes its use as a key intermediate in the synthesis of PROTACs (Proteolysis Targeting Chimeras), particularly for targeting oncogenic proteins. The 2-bromo-4-fluorophenyl group serves as an effective linker attachment point, while the carbamate functionality provides stability under physiological conditions. This dual functionality has sparked interest in several pharmaceutical companies exploring targeted protein degradation strategies.

Analytical characterization of benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate has been enhanced by recent advancements in spectroscopic techniques. Nuclear magnetic resonance (NMR) studies, particularly 19F-NMR, have provided detailed insights into its conformational dynamics in solution. These findings, published in ACS Chemical Biology (2023), suggest potential for developing fluorine-based probes for biological imaging applications, leveraging the compound's inherent fluorine atom.

Despite these promising developments, challenges remain in the compound's translation to clinical applications. Pharmacokinetic studies in rodent models have indicated rapid metabolism of the carbamate moiety, with a plasma half-life of approximately 1.2 hours. Current research efforts are focused on structural modifications to improve metabolic stability while maintaining the compound's favorable selectivity profile. Collaborative projects between academic institutions and industry partners are underway to address these limitations.

In conclusion, benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate (2680861-56-5) represents a versatile scaffold with multiple applications in drug discovery and chemical biology. Its recent synthetic improvements, combined with emerging biological data, position it as a compound worthy of continued investigation. Future research directions likely include optimization of its pharmacokinetic properties, expansion of its applications in targeted protein degradation, and exploration of its potential in diagnostic imaging.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司